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molecular formula C14H22O B8634890 2,6-Dibutylphenol CAS No. 62083-20-9

2,6-Dibutylphenol

Cat. No. B8634890
CAS RN: 62083-20-9
M. Wt: 206.32 g/mol
InChI Key: PZPVXSMCRLNVRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04891453

Procedure details

In producing p,p'-biphenol from a mixture of 2,6-di-butylphenol and 3,3',5,5'-tetra-t-butyl-4,4'-diphenoquinone or a mixture of 2,6-di-butylphenol, 3,3',5,5'-tetra-t-butyl-4,4'-diphenoquinone and 3,3',5,5'-tetra-t-butyl-4,4'-dihydroxybiphenyl in the process of the present invention, the reaction for the synthesis of 3,3',5,5'-tetra-t-butyl-4,4'-dihydroxybiphenyl and the reaction for the dealkylation of 3,3',5,5'-tetra-t-butyl-4,4'-dihydroxybiphenyl are performed at a reaction temperature of 120°-180° C. in the presence of a specified solvent and acid catalyst. Since p,p'-biphenol is directly obtained in one step without separating the 3,3',5,5'-tetra-t-butyl-4,4'-dihydroxybiphenyl that has been formed at the first stage, the present invention offers a simplified process for the production of p,p'-biphenol.
Name
2,6-di-butylphenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
3,3',5,5'-tetra-t-butyl-4,4'-diphenoquinone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2,6-di-butylphenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
3,3',5,5'-tetra-t-butyl-4,4'-diphenoquinone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3,3',5,5'-tetra-t-butyl-4,4'-dihydroxybiphenyl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3,3',5,5'-tetra-t-butyl-4,4'-dihydroxybiphenyl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
3,3',5,5'-tetra-t-butyl-4,4'-dihydroxybiphenyl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
p,p'-biphenol

Identifiers

REACTION_CXSMILES
C(C1C=CC=C(CCCC)C=1O)CCC.C([C:20]1[CH:21]=[C:22]([C:31]2[CH:36]=[C:35](C(C)(C)C)[C:34]([OH:41])=[C:33](C(C)(C)C)[CH:32]=2)[CH:23]=[C:24](C(C)(C)C)[C:25]=1[OH:26])(C)(C)C>>[CH:23]1[C:22]([C:31]2[CH:36]=[CH:35][C:34]([OH:41])=[CH:33][CH:32]=2)=[CH:21][CH:20]=[C:25]([OH:26])[CH:24]=1

Inputs

Step One
Name
2,6-di-butylphenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCC)C1=C(C(=CC=C1)CCCC)O
[Compound]
Name
3,3',5,5'-tetra-t-butyl-4,4'-diphenoquinone
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
2,6-di-butylphenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCC)C1=C(C(=CC=C1)CCCC)O
[Compound]
Name
3,3',5,5'-tetra-t-butyl-4,4'-diphenoquinone
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
3,3',5,5'-tetra-t-butyl-4,4'-dihydroxybiphenyl
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)C=1C=C(C=C(C1O)C(C)(C)C)C1=CC(=C(C(=C1)C(C)(C)C)O)C(C)(C)C
Step Three
Name
3,3',5,5'-tetra-t-butyl-4,4'-dihydroxybiphenyl
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)C=1C=C(C=C(C1O)C(C)(C)C)C1=CC(=C(C(=C1)C(C)(C)C)O)C(C)(C)C
Step Four
Name
3,3',5,5'-tetra-t-butyl-4,4'-dihydroxybiphenyl
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)C=1C=C(C=C(C1O)C(C)(C)C)C1=CC(=C(C(=C1)C(C)(C)C)O)C(C)(C)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the reaction
CUSTOM
Type
CUSTOM
Details
are performed at a reaction temperature of 120°-180° C. in the presence of a specified solvent and acid catalyst

Outcomes

Product
Name
p,p'-biphenol
Type
product
Smiles
C1=CC(=CC=C1C2=CC=C(C=C2)O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.